Methyl 3-iodo-4-isopropylbenzoate
Overview
Description
Methyl 3-iodo-4-isopropylbenzoate is a chemical compound with the molecular formula C11H13IO2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of Methyl 3-iodo-4-isopropylbenzoate consists of 11 carbon atoms, 13 hydrogen atoms, 1 iodine atom, and 2 oxygen atoms . The average mass is 304.124 Da, and the monoisotopic mass is 303.996002 Da .Scientific Research Applications
1. Synthesis and Chemical Properties
- Methyl 3-iodo-4-isopropylbenzoate can be formed as a product in the iodine-induced intramolecular cyclization of specific dienyne compounds. This reaction is enhanced by UV irradiation, indicating its potential in photochemical synthesis processes (Matsumoto, Takase, & Ogura, 2008).
2. Application in Organic Synthesis
- It serves as a precursor in the synthesis of various organic compounds. For instance, the formation of 3-arylisocoumarins and unsymmetrical 3,4-disubstituted isocoumarins involves the use of compounds like methyl 3-iodo-4-isopropylbenzoate. These compounds have shown cytotoxic activity against human cancer cell lines in vitro, highlighting its relevance in medicinal chemistry (Rossi, Carpita, Bellina, Stabile, & Mannina, 2003).
3. Role in Chemical Research and Synthesis Techniques
- The compound is involved in various chemical research, particularly in exploring steric effects and steric inhibition of resonance in compounds with isopropyl groups. Studies like these help in understanding the conformational behavior of similar organic compounds, which is crucial in drug design and synthesis (Fiedler et al., 1999).
4. Chemical Interaction Studies
- Methyl 3-iodo-4-isopropylbenzoate, due to its unique structure, can be used in studies to understand chemical interactions like electrophilic cyclization. These studies contribute to the broader field of organic chemistry, particularly in reaction mechanisms and synthesis routes (Waldo & Larock, 2007).
Safety and Hazards
properties
IUPAC Name |
methyl 3-iodo-4-propan-2-ylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13IO2/c1-7(2)9-5-4-8(6-10(9)12)11(13)14-3/h4-7H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIUQYXQVBWXXBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C=C(C=C1)C(=O)OC)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13IO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80578373 |
Source
|
| Record name | Methyl 3-iodo-4-(propan-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80578373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-iodo-4-isopropylbenzoate | |
CAS RN |
100127-58-0 |
Source
|
| Record name | Methyl 3-iodo-4-(propan-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80578373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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